2-(4-Fluorophenyl)imidazo[1,2-a]pyrimidine

• IUPAC Name: 2-(4-fluorophenyl)imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C12H8FN3/c13-10-4-2-9(3-5-10)11-8-16-7-1-6-14-12(16)15-11/h1-8H
• InChI Key: BXNLTAIOFQRLJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C2N=C1)C3=CC=C(C=C3)F
• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol

Description

“2-(4-Fluorophenyl)imidazo[1,2-a]pyrimidine” is a chemical compound with the molecular formula C12H8FN3. It is a type of imidazo[1,2-a]pyridine, which is a class of fused nitrogen-bridged heterocyclic compounds.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade due to its importance as a bioactive scaffold. The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed, with an emphasis on the ecological impact of the methods and on the mechanistic aspects.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as NMR spectroscopy. Theoretical chemical shifts can be calculated based on the optimized geometry of the molecule.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are synthesized through various methods, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 213.21 g/mol. It has a XLogP3-AA value of 3.5, indicating its lipophilicity. It has 0 hydrogen bond donors and 2 hydrogen bond acceptors.

Scientific Research Applications

Fluorescence Enhancement

• Fluorescent Properties : Imidazo[1,2-a]pyridines and pyrimidines, including variants like 2-(4-Fluorophenyl)imidazo[1,2-a]pyrimidine, exhibit significant fluorescent properties. These compounds have been studied for their potential as biomarkers and photochemical sensors. The presence of substituents, such as the hydroxymethyl group, has been shown to enhance fluorescence intensity (Velázquez-Olvera et al., 2012).

Catalysis and Sensing

• Catalysis and Zinc Ion Sensing : Imidazo[1,2-a]pyrimidine derivatives, synthesized through A3 coupling and catalyzed by copper oxide nanoparticles, demonstrate varied optical properties. Some derivatives have been identified as fluorescent sensors for zinc ions, highlighting their potential in environmental monitoring and biochemical applications (Rawat & Rawat, 2018).

Chemical-Genetic Profiling

• Targeting Cellular Processes : Chemical-genetic profiling of imidazo[1,2-a]pyrimidines reveals that they target essential, conserved cellular processes. Structural variations in these compounds result in different mechanisms of action, such as disrupting mitochondria or acting as DNA poisons. This highlights their utility in understanding cell physiology and developing therapeutic agents (Yu et al., 2008).

Imaging in Alzheimer’s Disease

• Beta-Amyloid Imaging : Fluorinated imidazo[1,2-a]pyridine derivatives, structurally similar to this compound, have been synthesized and evaluated for their potential in imaging beta-amyloid plaques in Alzheimer’s disease. This application is crucial in the diagnosis and study of Alzheimer's pathology (Zeng et al., 2006).

Synthetic Approaches

• Synthetic Methodologies : Imidazo[1,2-a]pyrimidine and its derivatives, including this compound, have been a focus in synthetic chemistry due to their applications in medicinal chemistry. Various synthetic approaches and functionalizations have been developed to construct this scaffold, underscoring its importance in drug development (Goel, Luxami, & Paul, 2015).

Anti-inflammatory Activity

• Anti-inflammatory Applications : Imidazo[1,2-a]pyrimidine derivatives have shown promising anti-inflammatory activities, indicating their potential use in the development of new anti-inflammatory drugs (Zhou et al., 2008).

Mechanism of Action

While the specific mechanism of action for “2-(4-Fluorophenyl)imidazo[1,2-a]pyrimidine” is not explicitly mentioned in the search results, imidazo[1,2-a]pyridines are known to display a broad spectrum of biological activity profiles.

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core is an ongoing research area.